Cas no 133399-70-9 (3-[2-[4-(2-Methoxyphenyl)piperazin-1-yl]ethyl]-1,5-dimethylpyrimido[5,4-b]indole-2,4-dione)

• Product name: 3-[2-[4-(2-Methoxyphenyl)piperazin-1-yl]ethyl]-1,5-dimethylpyrimido[5,4-b]indole-2,4-dione
• CAS No: 133399-70-9
• MF: C₂₅H₂₉N₅O₃
• MW: 447.529465436935
• CID: 2770726
• PubChem ID: 3416533

3-[2-[4-(2-Methoxyphenyl)piperazin-1-yl]ethyl]-1,5-dimethylpyrimido[5,4-b]indole-2,4-dione Chemical and Physical Properties

Names and Identifiers

• NCGC00163149-02
• NSC-782851
• PD075559
• NSC782851
• NCGC00163149-01
• 2-{2-[4-(2-Methoxy-phenyl)-piperazin-1-yl]-ethyl}-4,9-dimethyl-4,9-dihydro-2,4,9-triaza-fluorene-1,3-dione
• 3-(2-(4-(2-Methoxyphenyl)piperazin-1-yl)ethyl)-1,5-dimethyl-1H-pyrimido[5,4-b]indole-2,4(3H,5H)-dione
• DTXSID20392297
• CHEMBL54716
• BPBio1_000266
• 133399-70-9
• Biomol-NT_000126
• BDBM50006953
• 3-[2-[4-(2-Methoxyphenyl)piperazin-1-yl]ethyl]-1,5-dimethylpyrimido[5,4-b]indole-2,4-dione

• Inchi： InChI=1S/C25H29N5O3/c1-26-19-9-5-4-8-18(19)22-23(26)24(31)30(25(32)27(22)2)17-14-28-12-15-29(16-13-28)20-10-6-7-11-21(20)33-3/h4-11H,12-17H2,1-3H3
• InChI Key： PORQJIBOYVIPCB-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 447.22703980Da
• Monoisotopic Mass: 447.22703980Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 61.3Ų